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Compound of Interest

Compound Name: 3-Methylpent-4-yn-1-ol

Cat. No.: B15469060

Technical Guide: Physical Properties of 3-
Methylpent-4-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3-
Methylpent-4-yn-1-ol, specifically its boiling point and density. Due to the limited availability of
experimental data for this specific compound, this guide also includes predicted data and
information on a structurally related isomer for comparative purposes. Furthermore, it outlines
standard experimental protocols for the determination of these fundamental physical constants.

Physicochemical Data for 3-Methylpent-4-yn-1-ol

Extensive searches of chemical databases, including PubChem, have revealed a lack of
experimentally determined data for the boiling point and density of 3-Methylpent-4-yn-1-ol
(CAS Number: 55930-35-3)[1]. However, computational models provide estimated values for
these properties.

Table 1: Computed Physicochemical Properties of 3-Methylpent-4-yn-1-ol[1]
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Property Value Source

Molecular Formula CeH100 PubChem[1]
Molecular Weight 98.14 g/mol PubChem[1]
XLogP3 0.8 PubChem[1]
Exact Mass 98.073164938 Da PubChem[1]

It is critical to note that these are predicted values and should be used with the understanding

that they have not been experimentally verified.

Comparative Data: 3-Methyl-1-penten-4-yn-3-ol

For the purpose of comparison, experimental data for the structural isomer, 3-Methyl-1-penten-
4-yn-3-ol (CAS Number: 3230-69-1), is available and presented below. It is imperative to
recognize that while structurally similar, the physical properties of isomers can differ

significantly.

Table 2: Experimental Physical Properties of 3-Methyl-1-penten-4-yn-3-ol

Property Value Source
Boiling Point 63-65 °C at 100 mmHg Sigma-Aldrich, ChemBK][2]
Density 0.89 g/mL at 25 °C Sigma-Aldrich, Benchchem|3]

Experimental Protocols for Physical Property
Determination

The following sections detail the standard laboratory procedures for determining the boiling
point and density of a liquid organic compound such as 3-Methylpent-4-yn-1-ol.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of a

small quantity of a liquid.[4][5][6]
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Methodology:
o Sample Preparation: A small amount of the liquid sample is placed in a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the fusion
tube containing the sample.

o Heating: The fusion tube assembly is attached to a thermometer and heated in a controlled
manner, typically using a Thiele tube or an aluminum block.[4][5] The heating should be slow
and uniform.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This indicates that the vapor pressure of the liquid is overcoming the
atmospheric pressure.

» Boiling Point Determination: The heat source is removed, and the apparatus is allowed to
cool slowly. The boiling point is the temperature at which the liquid just begins to enter the
capillary tube.[6] This is the point where the vapor pressure of the sample equals the
atmospheric pressure.

Determination of Density

The density of a liquid can be determined by accurately measuring its mass and volume.
Methodology:

o Mass Measurement: An empty, dry beaker or pycnometer (a specialized flask for measuring
density) is weighed on an analytical balance.

» Volume Measurement: A precise volume of the liquid is transferred into the pre-weighed
container using a calibrated pipette or burette to ensure accuracy.

e Final Mass Measurement: The container with the liquid is weighed again.

e Density Calculation: The mass of the liquid is determined by subtracting the mass of the
empty container from the final mass. The density is then calculated by dividing the mass of
the liquid by its volume.
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Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of the
boiling point and density of a liquid organic compound.

Workflow for Physical Property Determination

Obtain Pure Liquid Sample

Boiling Point Determingtion Density Determination

Prepare Sample in Fusion Tube Weigh Empty Container

Insert Inverted Capillary Add Precise Volume of Liquid

Heat Apparatus Slowly Weigh Container with Liquid

Observe Bubble Stream Calculate Mass of Liquid

Record Temperature at Liquid Entry Calculate Density (Mass/Volume)

Report Physical Properties
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Caption: General experimental workflow for determining the boiling point and density of a
liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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